Cas no 477550-78-0 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477550-78-0
• MF: C₁₈H₁₂Cl₂N₂O₃S
• MW: 407.270481109619
• CID: 6085618
• PubChem ID: 5159663
• Update Time: 2025-10-23

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, N-[4-(2,5-dichlorophenyl)-2-thiazolyl]-2,3-dihydro-
• Oprea1_605716
• N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 477550-78-0
• AB00672787-01
• AKOS024601436
• F0882-0054
• N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide

• Inchi： 1S/C18H12Cl2N2O3S/c19-11-2-3-13(20)12(8-11)14-9-26-18(21-14)22-17(23)10-1-4-15-16(7-10)25-6-5-24-15/h1-4,7-9H,5-6H2,(H,21,22,23)
• InChI Key： JVAZWVMTHAQNGN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(C4=CC(Cl)=CC=C4Cl)=CS3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 405.9945688g/mol
• Monoisotopic Mass: 405.9945688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• pka: 6.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-78-0): A Comprehensive Overview

The compound N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-78-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thiazole-containing derivative is part of a growing class of compounds being explored for their potential therapeutic applications, particularly in areas such as inflammation modulation and metabolic disorders.

With the increasing demand for novel drug candidates in the pharmaceutical industry, researchers are focusing on benzodioxine-carboxamide derivatives like this compound. The presence of both the 2,5-dichlorophenyl moiety and the thiazol-2-yl group in its structure makes it particularly interesting for structure-activity relationship studies. These structural features are known to contribute to molecular interactions with biological targets, making CAS 477550-78-0 a valuable subject for drug discovery programs.

The synthesis of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide typically involves multi-step organic reactions, with careful attention to the introduction of the dichlorophenyl and thiazole components. Recent advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Its molecular weight of 419.29 g/mol and specific structural configuration contribute to its unique physicochemical properties.

In terms of pharmacological potential, preliminary studies suggest that this benzodioxine-carboxamide derivative may interact with specific enzyme systems. The 2,5-dichlorophenyl-thiazole combination is particularly noteworthy, as similar structures have shown activity in various biological assays. Researchers are currently investigating its potential as a lead compound for developing new therapeutic agents, with particular interest in its possible effects on cellular signaling pathways.

The stability profile of CAS 477550-78-0 makes it suitable for various formulation studies. Its solubility characteristics, influenced by both the benzodioxine core and the carboxamide functionality, present interesting challenges and opportunities for pharmaceutical development. These properties are crucial considerations in modern drug design, where bioavailability and metabolic stability are key factors in compound optimization.

From a commercial perspective, the demand for specialized compounds like N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing high-quality samples of this material for their screening libraries and development programs. The compound's unique structure positions it as a valuable building block in medicinal chemistry, particularly for researchers exploring novel heterocyclic compounds with potential therapeutic applications.

Analytical characterization of 477550-78-0 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's identity and purity, which are essential for reliable research results. The distinctive spectral signatures of the dichlorophenyl-thiazole moiety and the benzodioxine-carboxamide group provide clear markers for quality control purposes.

In the context of current pharmaceutical trends, this compound aligns with several important research directions. The growing interest in small molecule therapeutics and targeted drug design makes N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide particularly relevant. Its structural features offer multiple points for chemical modification, allowing medicinal chemists to explore various derivatives with potentially improved pharmacological profiles.

Storage and handling of CAS 477550-78-0 require standard laboratory precautions appropriate for organic compounds of this nature. While not classified as hazardous under normal research conditions, proper handling procedures should always be followed to maintain compound integrity and ensure researcher safety. The compound's stability under various conditions is an active area of investigation, with implications for its potential formulation and delivery methods.

The intellectual property landscape surrounding benzodioxine-carboxamide derivatives continues to evolve, with several patents covering related structures and their applications. Researchers interested in N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide should conduct thorough patent searches to understand the current state of development and potential commercial opportunities in this chemical space.

As the pharmaceutical industry faces increasing challenges in drug discovery, compounds like 477550-78-0 represent important tools for exploring new therapeutic approaches. The combination of its thiazole and benzodioxine moieties offers unique possibilities for molecular interactions, making it a compound of significant interest in current medicinal chemistry research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in various disease models.